Cas no 924642-76-2 (1-Benzoyl-4-isopropyl-1,4-diazepane)
924642-76-2 structure
Product Name:1-Benzoyl-4-isopropyl-1,4-diazepane
CAS No:924642-76-2
MF:C15H22N2O
MW:246.347983837128
CID:2139052
Update Time:2023-08-04
1-Benzoyl-4-isopropyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-benzoyl-4-isopropyl-1,4-diazepane
- MVBKMDKUXHQKCV-UHFFFAOYSA-N
- 1-benzoyl-4-(propan-2-yl)-1,4-diazepane
- Z319185452
- 1-Benzoyl-4-isopropyl-1,4-diazepane
-
- Inchi: 1S/C15H22N2O/c1-13(2)16-9-6-10-17(12-11-16)15(18)14-7-4-3-5-8-14/h3-5,7-8,13H,6,9-12H2,1-2H3
- InChI Key: MVBKMDKUXHQKCV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N1CCCN(C(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 272
- Topological Polar Surface Area: 23.6
1-Benzoyl-4-isopropyl-1,4-diazepane Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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